Lirinidine

• CAS No.: 54383-28-7
• Product Name: Lirinidine
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: (6aS)-2-methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-1-ol
• Standard InChI: InChI=1S/C18H19NO2/c1-19-8-7-12-10-15(21-2)18(20)17-13-6-4-3-5-11(13)9-14(19)16(12)17/h3-6,10,14,20H,7-9H2,1-2H3/t14-/m0/s1
• Standard InChIKey: YXVXMURDCBMPRH-AWEZNQCLSA-N
• Isomeric SMILES: CN1CCC2=CC(=C(C3=C2[C@@H]1CC4=CC=CC=C43)O)OC
• SMILES: CN1CCC2=CC(=C(C3=C2C1CC4=CC=CC=C43)O)OC
• Canonical SMILES: CN1CCC2=CC(=C(C3=C2C1CC4=CC=CC=C43)O)OC
• Appearance: Solid powder
• Description: Lirinidine is an antioxidative agent isolated from Nelumbro nucifera.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: lirinidine; lirinidine, (+-)-isomer; lirinidine, (R)-isome
• Reference: 1: Kang YF, Liu CM, Kao CL, Chen CY. Antioxidant and anticancer constituents from the leaves of Liriodendron tulipifera. Molecules. 2014 Apr 3;19(4):4234-45. doi: 10.3390/molecules19044234. PubMed PMID: 24705566.; 2: Shoji N, Umeyama A, Saito N, Iuchi A, Takemoto T, Kajiwara A, Ohizumi Y. Asimilobine and lirinidine, serotonergic receptor antagonists, from Nelumbo nucifera. J Nat Prod. 1987 Jul-Aug;50(4):773-4. PubMed PMID: 3430176.; 3: Nakamura S, Nakashima S, Tanabe G, Oda Y, Yokota N, Fujimoto K, Matsumoto T, Sakuma R, Ohta T, Ogawa K, Nishida S, Miki H, Matsuda H, Muraoka O, Yoshikawa M. Alkaloid constituents from flower buds and leaves of sacred lotus (Nelumbo nucifera, Nymphaeaceae) with melanogenesis inhibitory activity in B16 melanoma cells. Bioorg Med Chem. 2013 Feb 1;21(3):779-87. doi: 10.1016/j.bmc.2012.11.038. Epub 2012 Dec 5. PubMed PMID: 23270663.; 4: Phillipson JD, Thomas OO, Gray AI, Sariyar G. Alkaloids from Papaver armeniacum, P. fugax and P. tauricola. Planta Med. 1981 Feb;41(2):105-18. PubMed PMID: 17401828.; 5: Chang FR, Wei JL, Teng CM, Wu YC. Two new 7-dehydroaporphine alkaloids and antiplatelet action aporphines from the leaves of Annona purpurea. Phytochemistry. 1998 Dec;49(7):2015-8. PubMed PMID: 9883592.
• PubChem Compound: 31069
• Last Modified: Nov 11 2021